Cas no 62084-18-8 (4-Pentene-2,3-diol)
4-Pentene-2,3-diol structure
Product Name:4-Pentene-2,3-diol
CAS No:62084-18-8
MF:C5H10O2
MW:102.131701946259
CID:1635235
PubChem ID:14660056
Update Time:2025-04-21
4-Pentene-2,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentene-2,3-diol
- pent-4-ene-2,3-diol
- DTXSID00562693
- 62084-18-8
- SCHEMBL5057417
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- Inchi: 1S/C5H10O2/c1-3-5(7)4(2)6/h3-7H,1H2,2H3
- InChI Key: NVEPXBVOEVVLHX-UHFFFAOYSA-N
- SMILES: OC(C)C(C=C)O
Computed Properties
- Exact Mass: 102.0681
- Monoisotopic Mass: 102.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
4-Pentene-2,3-diol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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